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Compound of Interest

Compound Name: CGP55845

CAS No.: 150175-54-5

Cat. No.: B1231313

Get Quote

Technical Support Center: CGP55845
Welcome to the technical support center for CGP55845. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the

effective use of CGP55845 and to troubleshoot unexpected experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for CGP55845?

A1: CGP55845 is a potent and highly selective antagonist of the GABA B receptor.[1][2][3] It

functions by competitively binding to the GABA B receptor, thereby preventing its activation by

the endogenous ligand, gamma-aminobutyric acid (GABA), or by GABA B agonists like

baclofen.[1][2] This blockade inhibits the downstream signaling cascade typically initiated by

GABA B receptor activation.

Q2: What are the recommended solvent and storage conditions for CGP55845?
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A2: CGP55845 hydrochloride is soluble in DMSO up to 100 mM, often requiring gentle

warming.[1][3] For long-term storage, it is recommended to store the solid compound at room

temperature.[1] Stock solutions in DMSO can be stored at -20°C for up to one month.[3] It is

advisable to prepare and use solutions on the same day if possible and to equilibrate them to

room temperature, ensuring no precipitation is present before use.[3]

Q3: At what concentrations is CGP55845 typically effective?

A3: The effective concentration of CGP55845 can vary depending on the experimental

preparation. It is a potent antagonist with an IC50 of approximately 5 nM for inhibiting agonist

binding.[1][2] In functional assays, it has been shown to inhibit baclofen-induced responses

with an IC50 of 130 nM.[1][2] For in vitro slice electrophysiology, concentrations around 1 µM

are commonly used to block both presynaptic and postsynaptic GABA B receptors. In vivo

studies have utilized doses ranging from 1 to 10 mg/kg administered intraperitoneally.

Q4: Does CGP55845 have any known off-target effects?

A4: While CGP55845 is known for its high selectivity for the GABA B receptor, some studies on

other GABA B receptor antagonists have suggested potential off-target effects. For instance,

certain antagonists have been found to inhibit glycine exocytosis independently of GABA B

receptors. While specific extensive off-target binding profiles for CGP55845 are not readily

available in the provided search results, it is a crucial consideration in experimental design.

Unexpected results should always prompt a careful evaluation of potential non-specific effects.

Troubleshooting Guides
This section provides guidance for common unexpected results encountered during

experiments with CGP55845.

Issue 1: No effect of CGP55845 is observed where an
effect is expected.
This could be due to a variety of factors, from reagent preparation to the specifics of the

experimental system.

Troubleshooting Workflow:
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Start: No observed effect of CGP55845

Verify CGP55845 Preparation
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Recalculate and verify final concentration
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Assess drug delivery to the target tissue

Yes

Verify perfusion/superfusion system integrity

In vitro?

Confirm correct in vivo administration

In vivo?

Evaluate the experimental system

Confirm GABA B receptor expression and function

Run a positive control (e.g., baclofen)

If positive control fails

Re-evaluate experimental design and hypothesis

If positive control works
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Caption: Troubleshooting workflow for the absence of an expected CGP55845 effect.
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Issue 2: Inconsistent or variable results between
experiments.
Variability can be introduced at multiple stages of the experimental process.

Troubleshooting Workflow:
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Start: Inconsistent results with CGP55845

Standardize CGP55845 preparation and handling

Use freshly prepared solutions for each experiment

Ensure consistent application/incubation times

Control for environmental variables

Monitor and control temperature and pH

Consider biological variability

Account for age, sex, and strain of animals Monitor cell passage number and health

Review and standardize the entire experimental protocol

Implement blinding in data acquisition and analysis

Improved consistency

Click to download full resolution via product page

Caption: Workflow for addressing inconsistent experimental results with CGP55845.
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Data Presentation
Table 1: Pharmacological Properties of CGP55845

Parameter Value Reference

Target GABA B Receptor [1][2][3]

Action Antagonist [1][2][3]

IC50 (Agonist Binding) 5 nM [1][2]

pKi 8.35 [1][2]

IC50 (vs. Baclofen) 130 nM [1][2]

Solubility in DMSO up to 100 mM [1][3]

Experimental Protocols
Protocol 1: Preparation of CGP55845 Stock Solution

Materials:

CGP55845 hydrochloride powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Procedure:

1. Allow the CGP55845 hydrochloride vial to equilibrate to room temperature before opening.

2. Weigh the desired amount of CGP55845 hydrochloride in a sterile microcentrifuge tube.

3. Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10

mM or 100 mM).

4. Gently warm the solution (e.g., in a 37°C water bath) and vortex until the compound is

completely dissolved. Visually inspect the solution to ensure there are no visible particles.
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5. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

6. Store the aliquots at -20°C for up to one month.[3]

Protocol 2: Application of CGP55845 in Brain Slice
Electrophysiology

Materials:

Prepared brain slices in artificial cerebrospinal fluid (aCSF)

CGP55845 stock solution (e.g., 10 mM in DMSO)

Perfusion/superfusion system

Procedure:

1. Prepare the final working concentration of CGP55845 by diluting the stock solution in

aCSF. For example, to make a 1 µM solution from a 10 mM stock, dilute 1:10,000 in aCSF.

Ensure the final DMSO concentration is low (typically <0.1%) to avoid solvent effects.

2. Record a stable baseline of the desired electrophysiological parameter (e.g., synaptic

potentials, neuronal firing) for at least 10-15 minutes.

3. Switch the perfusion solution to the aCSF containing CGP55845.

4. Allow sufficient time for the drug to equilibrate in the slice and exert its effect. This may

take 10-20 minutes depending on the perfusion rate and slice thickness.

5. Record the activity in the presence of CGP55845.

6. To confirm the specificity of the effect, you can perform a washout by switching the

perfusion back to the control aCSF.

Mandatory Visualizations
GABA B Receptor Signaling Pathway
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The GABA B receptor is a G-protein coupled receptor (GPCR) that mediates slow and

prolonged inhibitory effects. Upon activation by GABA, the receptor undergoes a

conformational change, leading to the dissociation of the G-protein into its Gαi/o and Gβγ

subunits. These subunits then modulate the activity of downstream effectors.
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Caption: Simplified signaling pathway of the GABA B receptor and the antagonistic action of

CGP55845.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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